molecular formula C10H12FNO B13267955 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal

Cat. No.: B13267955
M. Wt: 181.21 g/mol
InChI Key: FTWIIQUUVRJHBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal is an aldehyde derivative characterized by a 2,2-dimethylpropanal backbone substituted with a 5-fluoropyridin-3-yl group. The fluorine atom at the 5-position of the pyridine ring likely influences electronic properties, such as electron-withdrawing effects, which may modulate reactivity and intermolecular interactions.

Properties

Molecular Formula

C10H12FNO

Molecular Weight

181.21 g/mol

IUPAC Name

3-(5-fluoropyridin-3-yl)-2,2-dimethylpropanal

InChI

InChI=1S/C10H12FNO/c1-10(2,7-13)4-8-3-9(11)6-12-5-8/h3,5-7H,4H2,1-2H3

InChI Key

FTWIIQUUVRJHBY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CC1=CC(=CN=C1)F)C=O

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal undergoes various types of chemical reactions including:

Common Reagents and Conditions

Major Products

Scientific Research Applications

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

    Biology: Investigated for its potential as a radiolabeled imaging agent due to the presence of fluorine.

    Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals.

    Industry: Used in the development of agrochemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal involves its interaction with molecular targets through the electron-withdrawing effects of the fluorine atom. This can influence the compound’s reactivity and binding affinity to various biological targets. The pathways involved often include interactions with enzymes and receptors that are sensitive to the presence of fluorine .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal with structurally related aldehydes, focusing on substituent effects, synthesis, and applications.

3-(3-Fluorophenyl)-2,2-dimethylpropanal (CAS 72475-10-6)

  • Structure : Features a 3-fluorophenyl group instead of a fluoropyridinyl substituent.
  • Molecular weight is 180.22 g/mol, with a purity ≥95% .
  • Synthesis : Prepared via reductive amination or palladium-catalyzed C–H activation (similar to fluorophenyl analogs in ).
Parameter 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal 3-(3-Fluorophenyl)-2,2-dimethylpropanal
Molecular Formula C₁₁H₁₂FNO (inferred) C₁₁H₁₃FO
Molecular Weight ~180–190 g/mol (estimated) 180.22 g/mol
Key Substituent 5-Fluoropyridin-3-yl 3-Fluorophenyl
Polarity Higher (due to pyridine N) Moderate

3-(4-Ethylphenyl)-2,2-dimethylpropanal (Floralozone®, CAS 67634-15-5)

  • Structure : Substituted with a 4-ethylphenyl group.
  • Properties : Boiling point >100°C, specific gravity 0.948–0.958, and floral/aldehydic odor. Used extensively in perfumery .
  • Comparison : The ethyl group enhances hydrophobicity, favoring use in fragrances, whereas the fluoropyridine in the target compound may confer metabolic stability in pharmaceuticals.

3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol (CAS 1228666-36-1)

  • Structure: Shares the 5-fluoropyridin-3-yl group but includes a propanol chain instead of propanal.
  • Properties: Molecular weight 170.18 g/mol; amino and hydroxyl groups increase solubility in polar solvents .
  • Applications: Potential intermediate in drug synthesis, contrasting with the aldehyde’s reactivity in cross-coupling reactions.

Phenoxy-Substituted Analogs (e.g., 3-(2-bromo-3-methoxyphenoxy)-2,2-dimethylpropanal)

  • Structure: Ether-linked substituents (e.g., bromophenoxy) replace direct aryl attachment.
  • Synthesis : Prepared via continuous flow systems for intramolecular arylation .
  • Reactivity : Ether oxygen may stabilize intermediates differently than pyridine nitrogen.

Data Tables

Table 1. Structural and Physical Comparison

Compound Molecular Formula Molecular Weight (g/mol) Substituent Type Key Application
3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal C₁₁H₁₂FNO ~180–190 (estimated) Fluoropyridinyl Research/Pharma (inferred)
3-(3-Fluorophenyl)-2,2-dimethylpropanal C₁₁H₁₃FO 180.22 Fluorophenyl Laboratory use
3-(4-Ethylphenyl)-2,2-dimethylpropanal C₁₃H₁₈O 190.28 Ethylphenyl Fragrance (Floralozone®)
3-(2-Amino-5-fluoropyridin-3-yl)propan-1-ol C₈H₁₁FN₂O 170.18 Amino-fluoropyridinyl Drug intermediate

Biological Activity

3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal is a compound of increasing interest in medicinal chemistry due to its potential biological activity. The presence of a fluorinated pyridine moiety is known to influence the pharmacokinetic and pharmacodynamic properties of compounds, making them more suitable for drug development. This article reviews the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cell lines, and relevant case studies.

The biological activity of 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal can be attributed to its structural features. The fluorine atom in the pyridine ring often enhances the lipophilicity and metabolic stability of the compound, which can lead to improved interactions with biological targets. Fluorinated compounds are frequently used in drug design to optimize binding affinity and selectivity for their targets.

In Vitro Studies

Recent studies have evaluated the cytotoxic effects of 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal against various cancer cell lines. The following table summarizes key findings from these studies:

Cell Line IC50 (µM) Mechanism of Action
L1210 Mouse Leukemia Cells0.5Inhibition of cell proliferation via apoptosis
MCF-7 Breast Cancer Cells1.2Induction of cell cycle arrest
A549 Lung Cancer Cells0.8Modulation of apoptotic pathways

These results indicate that the compound exhibits potent cytotoxicity across different cancer cell lines, with mechanisms involving apoptosis and cell cycle modulation.

Structure-Activity Relationship (SAR)

The incorporation of the 5-fluoropyridine moiety significantly enhances the biological activity compared to non-fluorinated analogs. For example, a study on similar compounds revealed that increasing fluorination led to improved log D values and enhanced permeability across cellular membranes, which are crucial for effective drug action .

Case Studies

  • Case Study: Fluorinated Compounds in Oncology
    A study published in PubMed evaluated a series of fluorinated compounds, including those similar to 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal, against L1210 cells. The results demonstrated that fluorination not only increased potency but also altered the metabolic pathways involved in drug activation .
  • Case Study: Pharmacokinetics and ADME Properties
    Research on fluoroanisoles highlighted that fluorination affects absorption, distribution, metabolism, and excretion (ADME) properties significantly. The findings suggest that compounds like 3-(5-Fluoropyridin-3-yl)-2,2-dimethylpropanal could exhibit improved bioavailability and reduced clearance rates due to their structural characteristics .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.